N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-chlorophenyl)benzotriazol-5-yl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C20H14ClN5O3/c1-12-2-3-13(10-19(12)26(28)29)20(27)22-15-6-9-17-18(11-15)24-25(23-17)16-7-4-14(21)5-8-16/h2-11H,1H3,(H,22,27)
• InChI Key: JQBZQFNQNOREND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H14ClN5O3
• Molecular Weight: 407.8 g/mol

Description

N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide, also known as BTT-3033, is a novel compound that has attracted attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide is not fully understood, but it is believed to act through multiple pathways. This compound has been found to inhibit the activity of certain enzymes, such as protein kinase C and phosphodiesterase, which are involved in cell signaling and proliferation. This compound has also been shown to modulate the expression of various genes involved in apoptosis, inflammation, and immune response.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor properties. This compound has been shown to reduce the production of inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases. This compound has also been found to inhibit the growth of tumor cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has several advantages for lab experiments, including its high purity and stability, which make it suitable for various assays and experiments. However, this compound also has some limitations, such as its relatively high cost and limited availability, which may restrict its use in some experiments.

Future Directions

There are several future directions for research on N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields of research. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Additionally, this compound may have potential applications in drug discovery and development, as well as in the development of diagnostic tools for various diseases.

Synthesis Methods

N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide can be synthesized via a multi-step process involving the reaction of 4-chloroaniline with 2-amino-5-chlorobenzophenone to form an intermediate product, which is then reacted with 4-methyl-3-nitrobenzoic acid to yield this compound. The synthesis method has been optimized to increase the yield and purity of the final product.

Scientific Research Applications

N-[2-(4-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-4-methyl-3-nitrobenzamide has been shown to have potential applications in various fields of scientific research, including cancer research, neurology, and immunology. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In neurology, this compound has been shown to have neuroprotective effects and improve cognitive function. In immunology, this compound has been found to modulate the immune response and reduce inflammation.